Cas no 2034337-31-8 (1-(2-chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane)

1-(2-Chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane is a diazepane-based compound featuring a 2-chlorobenzoyl moiety and a 1-methyl-1H-pyrazol-4-ylsulfonyl group. Its unique structure combines a diazepane core with aromatic and heterocyclic substituents, making it a versatile intermediate for pharmaceutical and chemical research. The presence of the sulfonyl group enhances its potential as a precursor for sulfonamide derivatives, while the chlorobenzoyl moiety contributes to its reactivity in further functionalization. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, owing to its balanced lipophilicity and structural diversity. Its stability and synthetic accessibility further support its utility in targeted drug discovery applications.

1-(2-chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane structure

2034337-31-8 structure

Product Name:1-(2-chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane

CAS No:2034337-31-8

MF:C₁₆H₁₉ClN₄O₃S

MW:382.8651

CID:5348886

Update Time:2025-11-04

1-(2-chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

- (2-chlorophenyl)-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone
- (2-chlorophenyl)(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone
- 1-(2-chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane
- Inchi： 1S/C16H19ClN4O3S/c1-19-12-13(11-18-19)25(23,24)21-8-4-7-20(9-10-21)16(22)14-5-2-3-6-15(14)17/h2-3,5-6,11-12H,4,7-10H2,1H3
- InChI Key： GFVXIHAIDALSPJ-UHFFFAOYSA-N
- SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C(N1C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])S(C1C([H])=NN(C([H])([H])[H])C=1[H])(=O)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 582
XLogP3: 1.3
Topological Polar Surface Area: 83.9

1-(2-chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6512-6901-2μmol	1-(2-chlorobenzoyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane	2034337-31-8	2μmol	$57.0	2023-09-08
Life Chemicals	F6512-6901-5μmol	1-(2-chlorobenzoyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane	2034337-31-8	5μmol	$63.0	2023-09-08
Life Chemicals	F6512-6901-10μmol	1-(2-chlorobenzoyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane	2034337-31-8	10μmol	$69.0	2023-09-08
Life Chemicals	F6512-6901-20μmol	1-(2-chlorobenzoyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane	2034337-31-8	20μmol	$79.0	2023-09-08
Life Chemicals	F6512-6901-1mg	1-(2-chlorobenzoyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane	2034337-31-8	1mg	$54.0	2023-09-08
Life Chemicals	F6512-6901-2mg	1-(2-chlorobenzoyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane	2034337-31-8	2mg	$59.0	2023-09-08
Life Chemicals	F6512-6901-3mg	1-(2-chlorobenzoyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane	2034337-31-8	3mg	$63.0	2023-09-08
Life Chemicals	F6512-6901-4mg	1-(2-chlorobenzoyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane	2034337-31-8	4mg	$66.0	2023-09-08
Life Chemicals	F6512-6901-5mg	1-(2-chlorobenzoyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane	2034337-31-8	5mg	$69.0	2023-09-08
Life Chemicals	F6512-6901-10mg	1-(2-chlorobenzoyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane	2034337-31-8	10mg	$79.0	2023-09-08

1-(2-chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(2-chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane

Recent Advances in the Study of 1-(2-chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane (CAS: 2034337-31-8)

The compound 1-(2-chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane (CAS: 2034337-31-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1-(2-chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane, which contribute to its high affinity for specific biological targets. The compound's diazepane core, coupled with the sulfonyl and chlorobenzoyl moieties, has been shown to enhance its binding efficiency and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise interactions between this compound and its target proteins, providing valuable insights for further drug development.

In vitro and in vivo studies have demonstrated the compound's promising activity in modulating key signaling pathways implicated in various diseases, including cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 1-(2-chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane exhibits potent inhibitory effects on a specific kinase involved in tumor proliferation. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as its bioavailability and metabolic stability. Recent efforts have focused on structural modifications to improve these characteristics while maintaining its therapeutic efficacy. Collaborative research initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-(2-chlorobenzoyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural and pharmacological properties offer exciting opportunities for the development of new therapeutic agents. Future research should focus on addressing the current limitations and exploring its full potential in preclinical and clinical settings.